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Compound of Interest

Compound Name: 2,2-Dimethylpentanal

Cat. No.: B085100 Get Quote

An In-depth Technical Guide to 2,2-
Dimethylpentanal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2,2-Dimethylpentanal, a branched aliphatic aldehyde. The information is curated

for professionals in research and development, with a focus on presenting clear, quantitative

data and outlining relevant experimental methodologies.

Core Properties of 2,2-Dimethylpentanal
2,2-Dimethylpentanal, also known as 2,2-dimethylvaleraldehyde, is an organic compound with

the chemical formula C₇H₁₄O[1][2][3][4]. Its structure features a pentanal backbone with two

methyl groups attached to the alpha carbon. The CAS Registry Number for this compound is

14250-88-5[1][2][3][4].

Physical and Chemical Constants
The known physical and chemical properties of 2,2-Dimethylpentanal are summarized in the

table below. These constants are crucial for its handling, application in synthesis, and

purification.
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Property Value Reference

CAS Number 14250-88-5 [1][2][3][4]

Molecular Formula C₇H₁₄O [1][2][3][4]

Molecular Weight 114.19 g/mol [1][4]

Boiling Point 136.4 °C at 760 mmHg

Density 0.807 g/cm³

Flash Point 24.5 °C

Melting Point Not Available [3]

Solubility

Expected to have low solubility

in water and be soluble in

organic solvents.

Experimental Protocols
While specific, detailed experimental protocols for the determination of all physical constants of

2,2-Dimethylpentanal are not readily available in the literature, standard methodologies for

aliphatic aldehydes can be applied.

Determination of Boiling Point
The boiling point of 2,2-Dimethylpentanal can be determined using a standard distillation or

reflux apparatus.

Apparatus: A round-bottom flask, heating mantle, condenser, thermometer, and distillation

head.

Procedure:

Place a sample of 2,2-Dimethylpentanal in the round-bottom flask with a few boiling

chips.

Assemble the distillation apparatus.
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Slowly heat the sample until it begins to boil.

Record the temperature at which the vapor and liquid are in equilibrium, and the

temperature remains constant. This temperature is the boiling point.

Determination of Density
The density of liquid 2,2-Dimethylpentanal can be determined using a pycnometer or a digital

density meter.

Apparatus: A pycnometer of a known volume, a balance, and a temperature-controlled water

bath.

Procedure:

Weigh the empty, dry pycnometer.

Fill the pycnometer with 2,2-Dimethylpentanal, ensuring there are no air bubbles.

Place the filled pycnometer in a water bath to bring it to a specific temperature (e.g., 20

°C).

Remove any excess liquid and weigh the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.

Chemical Synthesis and Reactivity
2,2-Dimethylpentanal is a useful intermediate in organic synthesis. One of its key reactions is

the aldol condensation.

Aldol Condensation of 2,2-Dimethylpentanal
Due to the absence of α-hydrogens, 2,2-Dimethylpentanal can act as an electrophile in a

crossed aldol condensation with another enolizable aldehyde or ketone. A general protocol for

a base-catalyzed crossed aldol condensation is as follows:
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Reactants: 2,2-Dimethylpentanal, an enolizable aldehyde or ketone (e.g., acetone), a base

catalyst (e.g., sodium hydroxide), and a solvent (e.g., ethanol).

Procedure:

Dissolve the enolizable carbonyl compound in the solvent in a reaction flask.

Slowly add the base catalyst to the solution while stirring.

Add 2,2-Dimethylpentanal dropwise to the reaction mixture.

The reaction is typically stirred at room temperature or with gentle heating.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, the reaction is worked up by neutralization, extraction, and purification

of the β-hydroxy carbonyl product, which may dehydrate to form an α,β-unsaturated

carbonyl compound.

Below is a logical workflow for a general crossed aldol condensation involving 2,2-
Dimethylpentanal.
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Caption: Workflow for a crossed aldol condensation.

Biological Activity and Signaling Pathways
Currently, there is no significant information available in the scientific literature regarding the

biological activity of 2,2-Dimethylpentanal or its involvement in any signaling pathways. Its

primary application appears to be as a synthetic intermediate in organic chemistry.

Synthesis of 2,2-Dimethylpentanal
A plausible synthetic route to 2,2-Dimethylpentanal involves the oxidation of the

corresponding primary alcohol, 2,2-dimethylpentan-1-ol.
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Caption: Synthesis of 2,2-Dimethylpentanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,2-Dimethylpentanal CAS number and physical
constants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085100#2-2-dimethylpentanal-cas-number-and-
physical-constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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